N-(2-ethoxybenzyl)-3-(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-3-(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide
• InChI: InChI=1S/C23H23N5O2/c1-2-30-20-11-7-6-10-18(20)16-24-23(29)15-14-22-26-25-21-13-12-19(27-28(21)22)17-8-4-3-5-9-17/h3-13H,2,14-16H2,1H3,(H,24,29)
• InChI Key: RVLQAZXWLNOECS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNC(=O)CCC2=NN=C3N2N=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol
• CAS No.: 1189683-29-1

Description

N-(2-ethoxybenzyl)-3-(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

• AZD3514 Discovery : AZD3514, a compound related by structure, was developed as an androgen receptor downregulator for treating advanced prostate cancer, addressing previous issues with similar compounds and showing promise in clinical trials (R. Bradbury et al., 2013).
• Antioxidant and Anticancer Activity : Derivatives of similar structural frameworks have been synthesized and shown significant antioxidant activity, surpassing even ascorbic acid in efficacy, and exhibited potent anticancer activity against human glioblastoma and breast cancer cell lines (I. Tumosienė et al., 2020).

Antimicrobial and Antifungal Effects

• Novel Derivatives Evaluation : Compounds within this structural family have been synthesized and assessed for their antimicrobial and antifungal activities, with several showing significant efficacy against a range of microorganisms (M. Suresh et al., 2016).

Antiviral Activities

• Anti-HAV Activity : Some novel triazolopyridazine derivatives demonstrated promising antiviral activity against the hepatitis-A virus, highlighting the potential of these structures in antiviral drug development (A. H. Shamroukh & Mohamed. A. Ali, 2008).

Antioxidant Capabilities

• DPPH, ABTS, and FRAP Assays : 2-phenoxy[3,2-e][1,2,4]triazolo[1,5-a]pyrimidines have been evaluated for their antioxidant activity through various assays, showing high efficacy in scavenging free radicals, suggesting their utility as antioxidants in pharmaceutical formulations (Hatem A. Abuelizz et al., 2020).

Cholinesterase Inhibition

• Alzheimer's Disease Research : Sequentially transformed new triazoles showed excellent cholinesterase inhibitory potential, indicating their promise for Alzheimer's disease treatment (M. Arfan et al., 2018).